N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]pyridin-2-amine
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Description
N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]pyridin-2-amine is a useful research compound. Its molecular formula is C12H8F3N3O4S and its molecular weight is 347.27. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Reaction Mechanisms
Ring-Opening and Ring-Closing Protocols : The compound is used in protocols that facilitate the synthesis of N-fused pyrroles, which are of both synthetic and biological interest. This involves ring opening followed by a 1,6-H shift and 6π-electrocyclization, demonstrating its utility in constructing complex heterocyclic structures (Bianchi et al., 2014).
Aminolysis of Sulfamate Esters : The reaction kinetics and mechanisms involving aminolysis of sulfamate esters, where compounds like N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]pyridin-2-amine could be analogs, offer insights into E2-type mechanisms and the role of amines as catalysts. This research helps understand the behavior of similar compounds in non-aqueous solvents (Spillane et al., 1996).
Material Science and Polymer Development
Fluorinated Polyamides Synthesis : Derivatives of the compound are pivotal in the synthesis of fluorinated polyamides, showcasing the potential for creating materials with exceptional solubility, thermal stability, and mechanical properties. These materials are promising for various advanced applications, including electronics and coatings (Shockravi et al., 2009).
Chemical Biology and Peptide Synthesis
Protecting Groups in Peptide Synthesis : The 3-nitro-2-pyridinesulfenyl group, a related entity, is utilized as a protecting group for amines, alcohols, and thiols in peptide synthesis. This application underscores the versatility of nitro- and sulfonyl-containing compounds in facilitating selective and mild reaction conditions for the synthesis of biologically relevant molecules (Rentier et al., 2017).
Novel Compound Synthesis
Nonproteinogenic Amino Acids : this compound and its analogs are crucial in synthesizing novel amino acids, expanding the toolkit for designing peptides and proteins with unprecedented functions. This research contributes to the broader field of synthetic biology, enabling the creation of new biomolecules with tailored properties (Monteiro et al., 2010).
Properties
IUPAC Name |
N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3N3O4S/c13-12(14,15)23(21,22)8-4-5-9(10(7-8)18(19)20)17-11-3-1-2-6-16-11/h1-7H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPWFGQTYPBCNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC2=C(C=C(C=C2)S(=O)(=O)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.